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Compound of Interest

Compound Name: Propylene carbonate

Cat. No.: B149911

For Researchers, Scientists, and Drug Development Professionals

Introduction: Propylene carbonate (PC) is a versatile organic compound widely utilized as a
polar, aprotic solvent.[1] Its high boiling point, low toxicity, and biodegradability make it a
valuable component in a range of applications, including as an electrolyte in lithium-ion
batteries, a plasticizer, and a solvent in cosmetics and industrial processes.[2][3] This guide
provides an in-depth overview of its chemical identity, safety information, and handling
protocols, compiled from material safety data sheets (MSDS) and other technical sources.

Chemical Identification

Propylene carbonate is a cyclic carbonate ester derived from propylene glycol.[1][3] It is a
colorless and odorless liquid.[1][3]
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Identifier Value

CAS Number 108-32-7[4][5][6]

EC Number 203-572-1[4][7]

IUPAC Name 4-methyl-1,3-dioxolan-2-one[8]

Molecular Formula

CaHs03[5][7][9]

Molecular Weight 102.09 g/mol [3][4][7]
1,2-Propanediol cyclic carbonate, 4-Methyl-1,3-
Synonyms dioxolan-2-one, Cyclic propylene carbonate[7][8]

[10][11]

Physical and Chemical Properties

The physical and chemical properties of propylene carbonate are summarized in the table

below.
Property Value
Appearance Colorless, clear, odorless liquid[1][3][10]
Boiling Point 241.7 to 242 °C[1][9][12]

Melting/Freezing Point

-48.8 to -55 °C[1][9][12]

Density

1.204 to 1.205 g/cms3 at 20-25 °C[1][9]

Vapor Pressure

0.04 hPa at 20 °C; 0.06 hPa at 25 °C[9][13]

Flash Point

116 to 132 °C[1][11][13]

Autoignition Temperature

430 °C[9][11]

Solubility in Water

24 g/100 ml at 20°C[1]

Refractive Index

1.421 at 20°C[2][12]

pH

7.0 (200 g/l in H20 at 20 °C)[4]
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Hazard Identification and Toxicology

Propylene carbonate is classified as causing serious eye irritation.[4][7][9][11][13][14] It may

also cause mild skin irritation.[14]

Hazard Classification GHS Category Hazard Statement

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A/2 S

Irritation irritation[4][7][9][11][13]

Skin Irritation Category 3 Causes mild skin irritation[14]

Toxicological Data:

Test Species Route Value

> 5,000 mg/kg[7][]

LD50 Rat Oral
[13][15]

> 2,000 mg/kg[7][9]

LD50 Rabbit Dermal
[13][15]

No mortality observed
after 8 hours of
Inhalation Rat Inhalation exposure to
concentrated
vapors[9][15]

Experimental Protocols: Safety and Handling

Detailed procedures for the safe handling and use of propylene carbonate are crucial in a

research environment.

Personal Protective Equipment (PPE)

A logical workflow for ensuring safety when handling propylene carbonate is outlined below.
This starts with understanding the hazards and progresses through appropriate handling,
emergency response, and finally, proper disposal.
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Propylene Carbonate Safety & Handling Workflow

1. Hazard Identification
- Review SDS
- Identify Hazards (Eye Irritant)

2. Engineering Controls
- Use in a well-ventilated area
- Ensure eyewash stations are accessible

3. Personal Protective Equipment (PPE)
- Wear safety glasses/goggles
- Wear chemical-resistant gloves (PVC, neoprene, or nitrile)

4. Safe Handling & Storage
- Avoid contact with eyes and skin
- Store in tightly closed containers
- Keep away from heat and ignition sources

6. Disposal
- Dispose of in accordance with local regulations

5. Emergency Procedures

Eye Contact: Skin Contact: Spill:
Rinse with water for 15-20 mins Wash with soap and water Absorb with inert material

Click to download full resolution via product page

Caption: Workflow for safe handling of propylene carbonate.

* Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[11][13]

« Skin Protection: Use of gloves made from PVC, neoprene, or nitrile rubber is recommended.
[14]
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» Respiratory Protection: If engineering controls are insufficient, a NIOSH/MSHA approved
respirator should be used.[11][14]

First-Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes,
occasionally lifting the upper and lower eyelids.[10][11][14] If irritation persists, seek medical
attention.[9][10][14]

o Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes while removing
contaminated clothing.[10][11][14]

 Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk
or water.[10] Seek medical advice if symptoms occur.[10][13]

 Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration.[10][11]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[7][11][16]

o Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, such as carbon monoxide and carbon dioxide.[11][13][14]

o Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[11][14]

Accidental Release Measures

o Personal Precautions: Avoid breathing vapors and ensure adequate ventilation.[14] Eliminate
all ignition sources.[13][14]

» Environmental Precautions: Prevent spilled material from entering sewers or waterways.[14]
[16]
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e Containment and Cleanup: Absorb the spill with an inert material such as sand or earth and
place it in a suitable container for disposal.[13][14][16]

Handling and Storage

« Handling: Wash hands thoroughly after handling.[10][14] Use with adequate ventilation and
avoid contact with eyes, skin, and clothing.[10][14]

o Storage: Store in a cool, dry, well-ventilated area away from heat and direct sunlight.[10][14]
[16] Keep containers tightly closed and protect them from moisture.[10][11][14]

e Incompatible Materials: Strong oxidizing agents, reducing agents, acids, and bases.[11][13]
[14]

Stability and Reactivity

» Chemical Stability: Propylene carbonate is stable under normal conditions of use and
storage.[9][14]

» Conditions to Avoid: Avoid heat, sparks, open flames, and other ignition sources.[9][14]

e Hazardous Decomposition Products: Thermal decomposition may produce carbon monoxide
and carbon dioxide.[11][13][14]

Disposal Considerations

Waste material must be disposed of in accordance with national and local regulations. Do not
mix with other waste, and handle uncleaned containers as you would the product itself.[17]

This technical guide provides essential information for the safe handling and use of propylene
carbonate in a laboratory setting. Always refer to the most current Safety Data Sheet (SDS)
provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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